Cas no 2680599-96-4 (Octahydrocyclopenta[b][1,4]oxazin-6-amine)

• Product Name: Octahydrocyclopenta[b][1,4]oxazin-6-amine
• CAS No: 2680599-96-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5878081
• PubChem ID: 165942015
• Update Time: 2025-10-24

Octahydrocyclopenta[b][1,4]oxazin-6-amine Chemical and Physical Properties

Names and Identifiers

• octahydrocyclopenta[b][1,4]oxazin-6-amine
• EN300-28270631
• 2680599-96-4
• Octahydrocyclopenta[b][1,4]oxazin-6-amine

• Inchi： 1S/C7H14N2O/c8-5-3-6-7(4-5)10-2-1-9-6/h5-7,9H,1-4,8H2
• InChI Key： WQLIZTHIRWXFPG-UHFFFAOYSA-N
• SMILES： O1CCNC2CC(CC12)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.3Ų

Additional information on Octahydrocyclopenta[b][1,4]oxazin-6-amine

Introduction to Octahydrocyclopenta[b][1,4]oxazin-6-amine (CAS No. 2680599-96-4)

Octahydrocyclopenta[b][1,4]oxazin-6-amine, with the CAS number 2680599-96-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazines, which are heterocyclic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The unique structure of Octahydrocyclopenta[b][1,4]oxazin-6-amine offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of Octahydrocyclopenta[b][1,4]oxazin-6-amine is characterized by a fully saturated cyclopentane ring fused to an oxazine ring. This structural feature provides a rigid and conformationally restricted framework, which can be advantageous in drug design. The amine group at the 6-position of the oxazine ring is a key functional group that can participate in various chemical reactions and interactions, making it a versatile building block for synthetic chemistry.

Recent studies have highlighted the potential of Octahydrocyclopenta[b][1,4]oxazin-6-amine in several therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that compounds derived from this scaffold can exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Octahydrocyclopenta[b][1,4]oxazin-6-amine could effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective effects, Octahydrocyclopenta[b][1,4]oxazin-6-amine has also shown promise in the treatment of inflammatory disorders. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that compounds based on this scaffold can reduce inflammation by targeting specific cytokines and inflammatory mediators. A recent paper in the European Journal of Pharmacology reported that certain derivatives of Octahydrocyclopenta[b][1,4]oxazin-6-amine exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

The pharmacokinetic properties of Octahydrocyclopenta[b][1,4]oxazin-6-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further development. Moreover, its ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

The synthetic accessibility of Octahydrocyclopenta[b][1,4]oxazin-6-amine is another factor that contributes to its appeal as a drug discovery scaffold. Various synthetic routes have been developed to access this compound and its derivatives efficiently. One common approach involves the cyclization of appropriate precursors under mild conditions to form the oxazine ring. These synthetic methods provide chemists with a robust platform to explore structure-activity relationships (SAR) and optimize the pharmacological properties of the compound.

In conclusion, Octahydrocyclopenta[b][1,4]oxazin-6-amine (CAS No. 2680599-96-4) represents a promising lead compound for the development of new therapeutic agents. Its unique structural features, combined with its potential therapeutic applications in neurodegenerative diseases and inflammatory disorders, make it an exciting area of research. Ongoing studies are expected to further elucidate its biological activities and pave the way for its clinical evaluation.